![molecular formula C20H16BrN3O6S2 B2671615 2-({5-[(4-bromophenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide CAS No. 893789-47-4](/img/no-structure.png)
2-({5-[(4-bromophenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-({5-[(4-bromophenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide is a useful research compound. Its molecular formula is C20H16BrN3O6S2 and its molecular weight is 538.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Dual Inhibitory Activity on Thymidylate Synthase and Dihydrofolate Reductase
The compound exhibits potent dual inhibitory activity against human thymidylate synthase (TS) and dihydrofolate reductase (DHFR), which are critical enzymes for DNA synthesis and cell proliferation. The study involving N-{4-[(2-Amino-6-methyl-4-oxo-3,4-dihydrothieno[2,3- d]pyrimidin-5-yl)sulfanyl]benzoyl}-L-glutamic acid and its analogues demonstrates significant potential for cancer treatment due to its effectiveness in inhibiting these enzymes, with one classical analogue being the most potent dual inhibitor known to date Gangjee et al., 2008.
Structural Insights for Drug Design
Crystallographic studies provide detailed structural insights into the conformation and potential binding interactions of related 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides. These insights are crucial for the design and development of new drugs with enhanced efficacy and specificity for targeting enzyme inhibition Subasri et al., 2016.
Antimicrobial Activity and Quantum Calculations
Novel sulphonamide derivatives synthesized from 2-bromo-N-(phenylsulfonyl)acetamide derivatives exhibit promising antimicrobial activity. The study underscores the potential of these compounds in developing new antimicrobial agents. Quantum calculations provide a theoretical foundation for understanding the molecular properties that contribute to their biological activity Fahim & Ismael, 2019.
Enzyme Inhibition for Therapeutic Applications
The research on the synthesis of new sulfonamides with benzodioxane and acetamide moieties explores their enzyme inhibitory potential, focusing on α-glucosidase and acetylcholinesterase inhibitors. These compounds could serve as leads for developing new treatments for diseases like diabetes and Alzheimer's Abbasi et al., 2019.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of two key starting materials, namely 2,3-dihydro-1,4-benzodioxin-6-ylamine and 2-({5-[(4-bromophenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)acetic acid, followed by a series of chemical reactions to form the final product.", "Starting Materials": [ "2,3-dihydro-1,4-benzodioxin-6-ylamine", "2-({5-[(4-bromophenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)acetic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "triethylamine (TEA)", "dimethylformamide (DMF)", "dichloromethane (DCM)", "diethyl ether", "sodium bicarbonate (NaHCO3)", "sodium chloride (NaCl)", "water (H2O)" ], "Reaction": [ "Step 1: Synthesis of 2-({5-[(4-bromophenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)acetic acid by reacting 4-bromobenzenesulfonyl chloride with 2-thiouracil in the presence of triethylamine and DMF.", "Step 2: Synthesis of the activated ester of 2-({5-[(4-bromophenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)acetic acid by reacting it with DCC and NHS in DCM.", "Step 3: Synthesis of the intermediate by reacting 2,3-dihydro-1,4-benzodioxin-6-ylamine with the activated ester in DMF.", "Step 4: Purification of the intermediate by precipitation with diethyl ether.", "Step 5: Synthesis of the final product by treating the purified intermediate with NaHCO3 and NaCl in water." ] } | |
CAS No. |
893789-47-4 |
Molecular Formula |
C20H16BrN3O6S2 |
Molecular Weight |
538.39 |
IUPAC Name |
2-[[5-(4-bromophenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide |
InChI |
InChI=1S/C20H16BrN3O6S2/c21-12-1-4-14(5-2-12)32(27,28)17-10-22-20(24-19(17)26)31-11-18(25)23-13-3-6-15-16(9-13)30-8-7-29-15/h1-6,9-10H,7-8,11H2,(H,23,25)(H,22,24,26) |
InChI Key |
AUUQSKIFVARQGQ-UHFFFAOYSA-N |
SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=NC=C(C(=O)N3)S(=O)(=O)C4=CC=C(C=C4)Br |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.